[1-Benzothiophen-3-yl(pyridin-3-yl)methyl](ethyl)amine

• IUPAC Name: N-[1-benzothiophen-3-yl(pyridin-3-yl)methyl]ethanamine
• InChI: InChI=1S/C16H16N2S/c1-2-18-16(12-6-5-9-17-10-12)14-11-19-15-8-4-3-7-13(14)15/h3-11,16,18H,2H2,1H3
• InChI Key: ZXCNYYLWJALIOX-UHFFFAOYSA-N
• Canonical SMILES: CCNC(C1=CN=CC=C1)C2=CSC3=CC=CC=C32
• Molecular Formula: C16H16N2S
• Molecular Weight: 268.4 g/mol
• CAS No.: 1154227-93-6

Description

“1-Benzothiophen-3-yl(pyridin-3-yl)methylamine” is a chemical compound with the CAS Number: 1154227-93-6. It has a molecular formula of C16H16N2S and a molecular weight of 268.38.

Molecular Structure Analysis

The molecular structure of “1-Benzothiophen-3-yl(pyridin-3-yl)methylamine” consists of a benzothiophene ring attached to a pyridine ring through a methylene bridge. An ethylamine group is also attached to the methylene bridge.

Physical and Chemical Properties Analysis

“1-Benzothiophen-3-yl(pyridin-3-yl)methylamine” has a molecular weight of 268.38. Unfortunately, other physical and chemical properties like boiling point, melting point, solubility, etc., are not available in the data.

Scientific Research Applications

Exposure and Carcinogenicity

Heterocyclic amines (HAs), such as 1-Benzothiophen-3-yl(pyridin-3-yl)methylamine, are commonly found in cooked foods and are known for their mutagenic and carcinogenic properties. Studies reveal that humans are continually exposed to HAs through their diet, and these compounds have been linked to various forms of cancer in rodent models. For instance, 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) is the most abundant HA formed during the cooking of meat and fish and has been implicated in inducing prostate tumors in rodents (Wakabayashi et al., 1993) (Cross et al., 2005).

Metabolic Activation and DNA Adduct Formation

These compounds undergo metabolic activation in the human body, forming DNA adducts, which are critical in understanding their role in carcinogenesis. DNA adducts of PhIP have been detected in human tissues, suggesting bioavailability and the potential to bind to DNA, forming DNA adducts at levels comparable to those found in colon samples (Lightfoot et al., 2000). The formation of HA-DNA adducts and their mutational fingerprints have been studied extensively in experimental animals to assess the risk of human carcinogenesis (Nagao et al., 1996).

Environmental Exposure and Health Risks

The presence of HAs in the environment and their potential health risks have been studied, highlighting the importance of understanding exposure levels and their impact on human health. For instance, studies have measured the levels of these amines in urine and hair samples to assess human exposure and the potential health risks associated with dietary intake and environmental factors (Bessette et al., 2009).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting that 1-Benzothiophen-3-yl(pyridin-3-yl)methylamine may also interact with various biological targets.

Mode of Action

It’s known that similar compounds can undergo oxidation reactions , which may result in the formation of various synthetic intermediates . These intermediates could potentially interact with their targets in a variety of ways, leading to different biological effects.

Biochemical Pathways

Similar compounds, such as indole derivatives, have been found to possess various biological activities , suggesting that 1-Benzothiophen-3-yl(pyridin-3-yl)methylamine may also influence a range of biochemical pathways.

Pharmacokinetics

Information regarding its molecular weight and other physical properties can be found , which could potentially impact its bioavailability and pharmacokinetics.

Result of Action

Similar compounds have been found to display high antibacterial activity against certain microorganisms and possess antioxidant capacities , suggesting that 1-Benzothiophen-3-yl(pyridin-3-yl)methylamine may also have similar effects.

Biochemical Analysis

Biochemical Properties

1-Benzothiophen-3-yl(pyridin-3-yl)methylamine plays a significant role in various biochemical reactions. It interacts with a range of enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to bind to certain receptor proteins, modulating their activity and affecting downstream signaling pathways. The nature of these interactions often involves hydrogen bonding, hydrophobic interactions, and van der Waals forces, which contribute to the compound’s specificity and affinity for its targets .

Molecular Mechanism

At the molecular level, 1-Benzothiophen-3-yl(pyridin-3-yl)methylamine exerts its effects through several mechanisms. It can bind to active sites of enzymes, either inhibiting or activating their catalytic activity. This binding often involves specific interactions with amino acid residues within the enzyme’s active site. Furthermore, the compound can influence gene expression by interacting with transcription factors or other regulatory proteins, thereby modulating the transcriptional machinery .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 1-Benzothiophen-3-yl(pyridin-3-yl)methylamine can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions, but may degrade over time, leading to a decrease in its efficacy. Long-term exposure to this compound in in vitro or in vivo studies has revealed potential changes in cellular behavior, including alterations in cell proliferation and differentiation .

Metabolic Pathways

1-Benzothiophen-3-yl(pyridin-3-yl)methylamine is involved in several metabolic pathways. It interacts with various enzymes and cofactors, influencing the metabolic flux and levels of specific metabolites. For instance, the compound may be metabolized by cytochrome P450 enzymes, leading to the formation of active or inactive metabolites. These metabolic transformations can affect the compound’s bioavailability and overall pharmacokinetic profile .

Transport and Distribution

The transport and distribution of 1-Benzothiophen-3-yl(pyridin-3-yl)methylamine within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments. For example, the compound may be actively transported into cells via membrane transporters or passively diffuse across cell membranes. Once inside the cell, it may bind to intracellular proteins, influencing its distribution and activity .